Cas no 106310-18-3 (Imidodicarbonic diamide,2-methyl-N-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-)

• Product name: Imidodicarbonic diamide,2-methyl-N-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• CAS No: 106310-18-3
• MF: C₁₇H₁₆F₃N₃O₃S
• MW: 399.387453079224
• CID: 1181661

Imidodicarbonic diamide,2-methyl-N-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic diamide,2-methyl-N-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• 3-methyl-5-[3-methyl-4-(4-trifluoromethylthiophenoxy)-phenyl]-biuret
• Imidodicarbonic diamide, 2-methyl-N-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-

• Inchi： 1S/C17H16F3N3O3S/c1-9-10(2)14(8-7-13(9)22-16(25)23-15(21)24)26-11-3-5-12(6-4-11)27-17(18,19)20/h3-8H,1-2H3,(H4,21,22,23,24,25)
• InChI Key： ATBIGHBEOSGYET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC2=CC=C(SC(F)(F)F)C=C2)C(C)=C1C)(=O)NC(N)=O

Computed Properties

• Exact Mass: 399.08600

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• PSA: 109.96000
• LogP: 5.71490
• pka: 13.02±0.70(Predicted)